Cas no 2680717-13-7 (1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680717-13-7
• MF: C₁₁H₁₃F₃N₄O₃
• MW: 306.241132497787
• CID: 6599788
• PubChem ID: 165929943
• Update Time: 2025-10-29

1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28291462
• 2680717-13-7

• Inchi： 1S/C11H13F3N4O3/c1-17-8(7(9(19)20)15-16-17)6-2-4-18(5-3-6)10(21)11(12,13)14/h6H,2-5H2,1H3,(H,19,20)
• InChI Key： XVOYGTTZIQHZML-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2=C(C(=O)O)N=NN2C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 306.09397478g/mol
• Monoisotopic Mass: 306.09397478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680717-13-7)

The compound 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680717-13-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazole and piperidine moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their versatility in medicinal chemistry. The trifluoroacetyl group enhances the compound's metabolic stability, a critical factor in the design of small-molecule inhibitors. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug candidates, a topic frequently searched by professionals in the field.

The synthesis of CAS No. 2680717-13-7 involves multi-step organic reactions, often starting from piperidin-4-yl-1H-1,2,3-triazole precursors. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or other derivatives for structure-activity relationship (SAR) studies. This adaptability is crucial for addressing current challenges in targeted therapy, a hot topic in precision medicine.

From an industrial perspective, 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid is often explored for its potential in crop protection formulations. The triazole ring is known for its fungicidal properties, making it relevant to sustainable agriculture discussions. With increasing global focus on green chemistry, researchers are investigating eco-friendly synthesis routes for such compounds to minimize environmental impact.

Analytical characterization of CAS No. 2680717-13-7 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The rise of AI-assisted drug discovery has also sparked interest in computational studies of this molecule, particularly in molecular docking simulations to predict its binding affinity with therapeutic targets.

In conclusion, 1-methyl-5-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to agrochemical innovation—highlight its importance in addressing contemporary scientific challenges. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study in the coming years.